2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-3-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C28H24F2N4O2/c29-21-8-6-20(7-9-21)27-32-25-17-33(16-19-4-2-1-3-5-19)15-14-24(25)28(36)34(27)18-26(35)31-23-12-10-22(30)11-13-23/h1-13H,14-18H2,(H,31,35)
• InChI Key: DLYGXRJJUOVKCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=O)N(C(=N2)C3=CC=C(C=C3)F)CC(=O)NC4=CC=C(C=C4)F)CC5=CC=CC=C5
• Molecular Formula: C28H24F2N4O2
• Molecular Weight: 486.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can often be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, specific structural data for this compound is not available in the literature.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, solubility, melting point, and boiling point. Unfortunately, specific physical and chemical properties for this compound are not available in the literature.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]-N-(4-fluorophenyl)acetamide:

Cancer Research

This compound has shown potential as an anti-cancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation. .

Neurodegenerative Diseases

Research indicates that this compound may have neuroprotective properties. It can potentially inhibit the aggregation of proteins associated with neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Anti-inflammatory Applications

The compound’s structure suggests it could be effective in modulating inflammatory responses. .

Drug Delivery Systems

Due to its unique chemical properties, this compound is also being explored as a component in drug delivery systems. Its ability to form stable complexes with other molecules can be utilized to improve the delivery and efficacy of various therapeutic agents.

These applications highlight the versatility and potential of 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]-N-(4-fluorophenyl)acetamide in various fields of scientific research.

If you have any specific questions or need further details on any of these applications, feel free to ask!

Source 1 Source 2 Source 3 : Source 4 : Source 5 : Source 6 : Source 7 : Source 8

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Unfortunately, specific information about the mechanism of action of this compound is not available in the literature.

Safety and Hazards

Safety and hazard information for a compound typically includes its toxicity, flammability, and environmental impact. Unfortunately, specific safety and hazard information for this compound is not available in the literature.

Future Directions

The future directions for research on this compound could potentially involve further investigation into its synthesis, structure, and potential biological activity. Indole derivatives, which have a similar structure to this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. Therefore, it may be worthwhile to investigate whether this compound possesses similar activities.